Cas no 1343699-21-7 (N1-(2,2-dimethoxyethyl)ethane-1,2-diamine)

• Product Name: N1-(2,2-dimethoxyethyl)ethane-1,2-diamine
• CAS No: 1343699-21-7
• MF: C₆H₁₆N₂O₂
• MW: 148.203441619873
• MDL: MFCD13194098
• CID: 4585833
• PubChem ID: 63695821
• Update Time: 2025-05-20

N1-(2,2-dimethoxyethyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(2,2-dimethoxyethyl)ethane-1,2-diamine
• N1-(2,2-dimethoxyethyl)ethane-1,2-diamine(WXC09088)
• CS-0047313
• W16258
• (2-aminoethyl)(2,2-dimethoxyethyl)amine
• AS-65186
• MFCD13194098
• SY287947
• N1-(2,2-Dimethoxyethyl)-1,2-ethanediamine
• 1343699-21-7
• N'-(2,2-dimethoxyethyl)ethane-1,2-diamine
• AKOS013007003
• SCHEMBL21244317

• MDL： MFCD13194098
• Inchi： 1S/C6H16N2O2/c1-9-6(10-2)5-8-4-3-7/h6,8H,3-5,7H2,1-2H3
• InChI Key： ZAOZPMMUXWCGRV-UHFFFAOYSA-N
• SMILES： C(NCC(OC)OC)CN

Computed Properties

• Exact Mass: 148.121177757g/mol
• Monoisotopic Mass: 148.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 66.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 56.5Ų

Additional information on N1-(2,2-dimethoxyethyl)ethane-1,2-diamine

Professional Introduction to N1-(2,2-dimethoxyethyl)ethane-1,2-diamine (CAS No. 1343699-21-7)

N1-(2,2-dimethoxyethyl)ethane-1,2-diamine is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1343699-21-7, is a diamine derivative with a unique structural configuration that makes it particularly valuable for various applications in synthetic chemistry and drug development. The presence of two amine functional groups and the distinctive dimethoxyethyl side chains imparts distinct chemical properties that are leveraged in multiple industrial and academic settings.

The molecular structure of N1-(2,2-dimethoxyethyl)ethane-1,2-diamine consists of an ethane backbone with substituent amine groups at both carbon atoms. The 2,2-dimethoxyethyl groups attached to the molecule contribute to its solubility and reactivity, making it a versatile intermediate in organic synthesis. This compound's ability to participate in various chemical reactions, such as condensation and polymerization, has opened up numerous possibilities for its use in creating complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in diamine derivatives due to their potential biological activity. Research studies have highlighted the role of such compounds in the development of novel therapeutic agents. Specifically, N1-(2,2-dimethoxyethyl)ethane-1,2-diamine has been explored for its potential applications in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis. The chiral centers introduced by the dimethoxyethyl groups provide a basis for designing molecules with specific stereochemical properties, which are crucial for many pharmacological applications.

One of the most compelling aspects of this compound is its utility in polymer chemistry. The diamine functionality allows it to act as a crosslinking agent or a monomer in the synthesis of polyamides and polyureas. These polymers exhibit a range of mechanical and thermal properties that make them suitable for advanced materials used in coatings, adhesives, and even high-performance composites. The dimethoxyethyl side chains further enhance the flexibility and processability of these polymers, making them attractive for industrial applications.

The growing body of research on N1-(2,2-dimethoxyethyl)ethane-1,2-diamine also underscores its significance in medicinal chemistry. Studies have demonstrated its potential as a precursor for bioactive molecules targeting various disease pathways. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The ability to modify the structure while retaining the core diamine scaffold provides chemists with a robust platform for designing molecules with enhanced efficacy and reduced toxicity.

Advances in computational chemistry have further accelerated the exploration of N1-(2,2-dimethoxyethyl)ethane-1,2-diamine. Molecular modeling techniques allow researchers to predict the behavior of this compound in different environments and to optimize its properties for specific applications. These simulations have been instrumental in guiding experimental work and have led to the discovery of novel derivatives with improved characteristics. The integration of experimental data with computational insights has created a powerful framework for drug discovery and material science innovation.

The synthesis of N1-(2,2-dimethoxyethyl)ethane-1,2-diamine presents an interesting challenge due to its complex structure. However, recent advancements in synthetic methodologies have made it more accessible than ever before. Catalytic processes and green chemistry approaches have been employed to improve yield and reduce environmental impact. These innovations not only make the production of this compound more efficient but also align with global efforts to promote sustainable chemical practices.

In conclusion, N1-(2,2-dimethoxyethyl)ethane-1,2-diamine (CAS No. 1343699-21-7) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it valuable for pharmaceutical development, polymer chemistry, and material science. As research continues to uncover new possibilities for this molecule, its importance is likely to grow even further. The ongoing exploration of its properties and potential applications ensures that it will remain a topic of interest for chemists and researchers worldwide.